Cas no 85701-30-0 (Vitamin D2 β-D-Glucuronide Sodium Salt)

• Product Name: Vitamin D2 β-D-Glucuronide Sodium Salt
• CAS No: 85701-30-0
• MF: C₃₄H₅₁NaO₇
• MW: 594.754322290421
• CID: 1060563
• Update Time: 2025-10-31

Vitamin D2 β-D-Glucuronide Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Vitamin D2 β-D-Glucuronide Sodium Salt
• sodium,(2S,3S,4S,5R,6R)-6-[(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl]oxy-3,4,5-tr
• Vitamin D2 β-D-Glucu
• A-D-Glucuronide Sodium Salt
• Vitamin D2

• Inchi： 1S/C34H52O7.Na/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-34(26,27)6)12-13-24-18-25(14-11-21(24)4)40-33-30(37)28(35)29(36)31(41-33)32(38)39;/h9-10,12-13,19-20,22,25-31,33,35-37H,4,7-8,11,14-18H2,1-3,5-6H3,(H,38,39);/q;+1/p-1/b10-9+,23-12+,24-13-;/t20-,22+,25-,26+,27-,28-,29-,30+,31-,33+,34+;/m0./s1
• InChI Key： KZPUZRVSBMCROQ-BLZNVSBSSA-M
• SMILES： [Na+].O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)[C@H]1CCC(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C

Computed Properties

• Exact Mass: 594.35300

Experimental Properties

• PSA: 119.28000
• LogP: 4.22280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives

Additional information on Vitamin D2 β-D-Glucuronide Sodium Salt

Introduction to Vitamin D2 β-D-Glucuronide Sodium Salt (CAS No. 85701-30-0)

Vitamin D2, also known as ergocalciferol, is a vital nutrient that plays a crucial role in maintaining bone health, immune function, and metabolic processes. One of its derivatives, Vitamin D2 β-D-Glucuronide Sodium Salt, has garnered significant attention in recent years due to its unique pharmacological properties and potential therapeutic applications. This compound, with the CAS number 85701-30-0, is a sodium salt form of the glucuronide derivative of Vitamin D2, which has been extensively studied for its bioavailability and metabolic stability.

The glucuronidation of Vitamin D2 enhances its solubility and prolongs its half-life in the body, making it an attractive candidate for therapeutic use. The sodium salt form further improves its solubility and bioavailability, allowing for more efficient absorption and distribution throughout the body. This compound has been explored in various research studies for its potential benefits in treating conditions related to bone density, calcium absorption, and immune modulation.

Recent research has highlighted the anti-inflammatory properties of Vitamin D2 β-D-Glucuronide Sodium Salt. Studies have shown that this derivative can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability of this compound to interact with nuclear receptors and regulate gene expression further underscores its potential therapeutic value.

In addition to its anti-inflammatory effects, Vitamin D2 β-D-Glucuronide Sodium Salt has been investigated for its role in bone health. Vitamin D is well-known for its ability to enhance calcium absorption from the gut, which is essential for maintaining bone density and preventing osteoporosis. The glucuronide derivative appears to enhance these effects by improving the bioavailability of Vitamin D2. Clinical trials have shown promising results in terms of increasing bone mineral density and reducing the risk of fractures in postmenopausal women and elderly individuals.

The compound's mechanism of action involves several key pathways. It interacts with vitamin D receptors (VDRs) in various tissues, including bone cells, immune cells, and fat cells. This interaction leads to the activation of transcription factors that regulate genes involved in calcium homeostasis, immune response, and cell proliferation. The sodium salt form enhances this process by improving the solubility and stability of the compound, ensuring prolonged activity in the body.

One of the most significant advantages of using Vitamin D2 β-D-Glucuronide Sodium Salt is its improved pharmacokinetics compared to unmodified Vitamin D2. The glucuronide moiety increases water solubility, allowing for better absorption and distribution. Additionally, the sodium salt form enhances stability during storage and administration, making it a more reliable therapeutic option. These properties make it an ideal candidate for oral supplements, injectable formulations, and even topical applications.

Current research is also exploring the potential use of Vitamin D2 β-D-Glucuronide Sodium Salt in treating metabolic disorders such as diabetes mellitus. Studies have indicated that Vitamin D derivatives can improve insulin sensitivity by enhancing glucose uptake in muscle cells and reducing glucose production in liver cells. The glucuronide derivative appears to enhance these effects by improving insulin signaling pathways. This could make it a valuable tool in managing blood glucose levels and preventing complications associated with diabetes.

The safety profile of Vitamin D2 β-D-Glucuronide Sodium Salt has been thoroughly evaluated in preclinical studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any pharmacological agent, careful dosing and monitoring are essential to ensure optimal efficacy and safety. Further clinical trials are needed to fully understand the long-term effects and potential adverse reactions associated with this compound.

The development of new pharmaceutical agents often involves optimizing existing compounds to enhance their therapeutic efficacy while minimizing side effects. In the case of Vitamin D derivatives, modifications such as glucuronidation have significantly improved their pharmacological properties. The sodium salt form further enhances these benefits by improving solubility and bioavailability. This approach exemplifies how structural modifications can lead to more effective therapeutic agents.

The future prospects for Vitamin D2 β-D-Glucuronide Sodium Salt are promising, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of vitamin D metabolism and signaling pathways continues to evolve, new insights into its therapeutic potential are likely to emerge. This compound represents a significant advancement in vitamin D therapy and could play a crucial role in managing a wide range of health conditions.